N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide
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Overview
Description
The compound you mentioned seems to be a complex organic molecule that contains several distinct functional groups: a 2,2’-bithiophene group, an ethyl group, a methyl group, an imidazole group, and a sulfonamide group .
Synthesis Analysis
While specific synthesis methods for your compound are not available, 2,2’-bithiophene can be polymerized with other compounds to form new conjugated polymers . This process involves Stille coupling reactions .Molecular Structure Analysis
The 2,2’-bithiophene component of your compound is an organic compound that is a colorless solid . It is the most common of the three isomers with the formula (C4H3S)2 .Physical And Chemical Properties Analysis
The physical and chemical properties of your compound would depend on the specific arrangement and interactions of its functional groups. For 2,2’-bithiophene, it is a colorless solid and has a molar mass of 166.26 g/mol .Scientific Research Applications
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide has a wide range of potential applications in scientific research. For example, this compound has been studied for its potential use as a photo- and electro-catalyst in photocatalytic and electrocatalytic reactions. This compound has also been studied for its potential use as a drug delivery agent, as a dye-sensitized solar cell material, and as an organic semiconductor. Additionally, this compound has been studied for its potential use as a corrosion inhibitor in metal-containing systems.
Mechanism of Action
Target of Action
Compounds with a bithiophene core have been studied for their potential as hole transport materials (htms) in perovskite solar cells . The bithiophene core facilitates charge mobility, making these compounds effective in this role .
Mode of Action
These compounds, when used as HTMs, interact with their targets (perovskite materials) by facilitating the movement of positive charges (holes) from the perovskite layer to the electrode . This results in an efficient charge transport, which is crucial for the functioning of solar cells .
Biochemical Pathways
In the context of its application in solar cells, the compound plays a role in the photoelectric conversion process, which involves the absorption of light and the generation of electric current .
Result of Action
The result of the action of this compound, when used as an HTM in perovskite solar cells, is the efficient transport of charges, leading to the generation of electric current . This contributes to the overall efficiency of the solar cell .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, in the context of solar cells, factors such as light intensity, temperature, and humidity can affect the performance of the HTM and, consequently, the efficiency of the solar cell .
Advantages and Limitations for Lab Experiments
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide has several advantages for use in laboratory experiments. For example, it is relatively inexpensive and easy to synthesize, and it is highly soluble in organic solvents. Additionally, this compound is relatively stable and has a long shelf life. However, this compound is also limited by its low reactivity, which can make it difficult to use in certain reactions.
Future Directions
The potential applications of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide are vast, and there are many potential future directions for research. For example, further research could be done to investigate the potential of this compound as a drug delivery agent, a corrosion inhibitor, or a dye-sensitized solar cell material. Additionally, further research could be done to investigate the potential of this compound as a catalyst for organic reactions, or to investigate its potential as an antioxidant or anticancer agent. Finally, further research could be done to investigate the potential of this compound as a material for organic electronics.
Synthesis Methods
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Ullmann reaction, and the Stille reaction. In the Suzuki-Miyaura cross-coupling reaction, a boronic acid and an aryl halide are reacted in the presence of a palladium catalyst to produce this compound. In the Ullmann reaction, an aryl halide is reacted with a copper catalyst to produce this compound. In the Stille reaction, an organostannane is reacted with an aryl halide to produce this compound.
Properties
IUPAC Name |
1-methyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S3/c1-17-9-14(15-10-17)22(18,19)16-7-6-11-4-5-13(21-11)12-3-2-8-20-12/h2-5,8-10,16H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWSAWHGZNCVUFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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